Malononitrile
Malononitrile
Malononitrile, a weak cyanocarbon acid, is a versatile compound with exceptional reactivity, widely used in condensation reactions.
Malononitrile appears as a white-colored crystalline solid. Denser than water and soluble in water. Toxic by ingestion and may severely irritate skin and eyes. May polymerize violently if exposed to temperatures above 266°F. Used to make other chemicals.
Malononitrile is a dinitrile that is methane substituted by two cyano groups. It is a dinitrile and an aliphatic nitrile.
Malononitrile appears as a white-colored crystalline solid. Denser than water and soluble in water. Toxic by ingestion and may severely irritate skin and eyes. May polymerize violently if exposed to temperatures above 266°F. Used to make other chemicals.
Malononitrile is a dinitrile that is methane substituted by two cyano groups. It is a dinitrile and an aliphatic nitrile.
Brand Name:
Vulcanchem
CAS No.:
109-77-3
VCID:
VC20890323
InChI:
InChI=1S/C3H2N2/c4-2-1-3-5/h1H2
SMILES:
C(C#N)C#N
Molecular Formula:
C3H2N2
NCCH2CN
CH2(CN)2
C3H2N2
NCCH2CN
CH2(CN)2
C3H2N2
Molecular Weight:
66.06 g/mol
Malononitrile
CAS No.: 109-77-3
Cat. No.: VC20890323
Molecular Formula: C3H2N2
NCCH2CN
CH2(CN)2
C3H2N2
Molecular Weight: 66.06 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Malononitrile, a weak cyanocarbon acid, is a versatile compound with exceptional reactivity, widely used in condensation reactions. Malononitrile appears as a white-colored crystalline solid. Denser than water and soluble in water. Toxic by ingestion and may severely irritate skin and eyes. May polymerize violently if exposed to temperatures above 266°F. Used to make other chemicals. Malononitrile is a dinitrile that is methane substituted by two cyano groups. It is a dinitrile and an aliphatic nitrile. |
|---|---|
| CAS No. | 109-77-3 |
| Molecular Formula | C3H2N2 NCCH2CN CH2(CN)2 C3H2N2 |
| Molecular Weight | 66.06 g/mol |
| IUPAC Name | propanedinitrile |
| Standard InChI | InChI=1S/C3H2N2/c4-2-1-3-5/h1H2 |
| Standard InChI Key | CUONGYYJJVDODC-UHFFFAOYSA-N |
| SMILES | C(C#N)C#N |
| Canonical SMILES | C(C#N)C#N |
| Boiling Point | 424 to 426 °F at 760 mm Hg (EPA, 1998) 218.5 °C 218-219 °C @ 760 mm Hg 218-220 °C 426°F |
| Colorform | Colorless solid White powder or colorless crystals |
| Flash Point | 266 °F (EPA, 1998) 266 °F (OPEN CUP) 112 °C o.c. (oc) 266°F |
| Melting Point | 90 °F (EPA, 1998) 32.0 °C 32 °C 30-34 °C 90°F |
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